Cas no 1247416-74-5 (2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 1247416-74-5
• MF: C₆H₇F₃N₄
• MW: 192.141790628433
• CID: 5042585
• Update Time: 2025-11-01

2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide
• 2-[3-(trifluoromethyl)pyrazol-1-yl]ethanimidamide
• 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide

• Inchi： 1S/C6H7F3N4/c7-6(8,9)4-1-2-13(12-4)3-5(10)11/h1-2H,3H2,(H3,10,11)
• InChI Key： GGUABARTLPSLDQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC(=N)N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 0.3
• Topological Polar Surface Area: 67.7

Experimental Properties

• Color/Form: No data avaiable

2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide

Professional Introduction to Compound with CAS No. 1247416-74-5 and Product Name: 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide

Compound with the CAS number 1247416-74-5 and the product name 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of a trifluoromethyl group and a pyrazole moiety in its molecular framework imparts distinct reactivity and biological activity, making it a valuable candidate for further investigation.

The trifluoromethyl group, a well-known pharmacophore, is frequently incorporated into pharmaceutical compounds due to its ability to enhance metabolic stability, binding affinity, and lipophilicity. In the context of 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide, this group likely contributes to the compound's overall efficacy by influencing its electronic properties and interactions with biological targets. The pyrazole ring, on the other hand, is a heterocyclic structure that has been extensively studied for its role in various biological processes. Its presence in this compound suggests potential applications in areas such as anti-inflammatory, antiviral, and anticancer therapies.

Recent research in the field of medicinal chemistry has highlighted the importance of acetimidamide derivatives as versatile intermediates in drug development. The acetimidamide moiety is known for its ability to form stable hydrogen bonds and interact with specific amino acid residues in proteins. This property makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. In the case of 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide, the combination of these functional groups may lead to novel pharmacological effects that are not observed with individual components.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that compounds containing trifluoromethyl and pyrazole groups exhibit promising activity against various diseases. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and inhibit the progression of certain pathological conditions. Similarly, trifluoromethyl-containing compounds have demonstrated efficacy in treating infectious diseases and chronic disorders. The integration of these features into a single molecule like 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide could lead to the development of more effective therapeutic agents.

The synthesis of this compound involves sophisticated chemical methodologies that highlight the intersection of organic chemistry and medicinal chemistry. The introduction of the trifluoromethyl group typically requires specialized reagents and conditions to ensure high yield and purity. Similarly, the construction of the pyrazole ring often involves multi-step reactions that require careful optimization. The synthesis of the acetimidamide moiety also demands precision, as it must be integrated seamlessly into the overall molecular structure without compromising stability or functionality.

In terms of biological activity, preliminary studies on derivatives similar to 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide have revealed intriguing results. These studies suggest that such compounds may possess inhibitory effects on key enzymes involved in disease pathways. For example, certain pyrazole derivatives have been shown to inhibit kinases, which are critical targets in cancer therapy. Additionally, trifluoromethyl-containing compounds have demonstrated antimicrobial properties by disrupting essential metabolic pathways in pathogens.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where similar molecular structures have shown promise as herbicides and pesticides. The unique combination of functional groups in 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide may also make it suitable for material science applications, such as the development of advanced polymers or coatings with enhanced durability and functionality.

As our understanding of molecular interactions continues to evolve, compounds like 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetimidamide will play an increasingly important role in drug discovery and development. The integration of computational chemistry and high-throughput screening technologies will further accelerate the identification of novel therapeutic agents derived from this class of molecules. By leveraging cutting-edge research methodologies, scientists can optimize the properties of these compounds to maximize their clinical potential.

In conclusion, compound with CAS No. 1247416-74-5 represents a significant advancement in chemical and pharmaceutical research due to its unique structural features and potential applications. The presence of a trifluoromethyl group and a pyrazole moiety combined with an acetimidamide scaffold makes it a promising candidate for further investigation. As research progresses, this compound is likely to contribute to the development of new treatments for various diseases while also opening up new avenues for innovation in related fields.